Cas no 2228399-80-0 (1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228399-80-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 6581714
• PubChem ID: 165680454
• Update Time: 2025-05-20

1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde
• EN300-1808083
• 2228399-80-0

• Inchi： 1S/C10H10O4/c11-5-10(3-4-10)6-1-2-7(12)9(14)8(6)13/h1-2,5,12-14H,3-4H2
• InChI Key： WTKXQYAPCPRTPV-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(=C(C=2O)O)O)CC1

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde

1-(2,3,4-Trihydroxyphenyl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(2,3,4-Trihydroxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228399-80-0) is a unique organic compound with a complex structure that combines a cyclopropane ring and a trihydroxyphenyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this intriguing molecule.

The molecular structure of 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde is characterized by a cyclopropane ring fused with a benzene ring that contains three hydroxyl groups (-OH) at the 2, 3, and 4 positions. The presence of these hydroxyl groups introduces significant steric and electronic effects, which influence the compound's reactivity and stability. Additionally, the aldehyde group (-CHO) attached to the cyclopropane ring adds another layer of complexity to its chemical behavior. This combination of functional groups makes 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde a versatile molecule with potential for diverse chemical transformations.

Recent studies have focused on the synthesis of 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde using various methodologies. One prominent approach involves the use of Diels-Alder reactions to construct the cyclopropane ring system. Researchers have optimized reaction conditions to achieve high yields and selectivity in the formation of this compound. Furthermore, advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and enhancing scalability for industrial applications.

The biological activity of 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde has been a focal point of recent investigations. Preliminary studies suggest that this compound exhibits potent antioxidant properties due to the presence of multiple hydroxyl groups. These findings are particularly promising for applications in nutraceuticals and cosmeceuticals, where antioxidants play a critical role in combating oxidative stress and preserving cellular health.

In addition to its antioxidant properties, 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde has shown potential as an anti-inflammatory agent. Experimental data indicate that this compound can inhibit key inflammatory pathways without causing significant cytotoxicity to healthy cells. This dual functionality makes it an attractive candidate for drug development targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Another area of interest is the role of 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde in biofilm formation inhibition. Biofilms are complex microbial communities that contribute to persistent infections and antibiotic resistance. Recent research has demonstrated that this compound can disrupt biofilm formation by interfering with extracellular polymeric substance (EPS) production. This property opens new avenues for developing antimicrobial agents that combat drug-resistant pathogens.

From a materials science perspective, 1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde has been explored as a precursor for advanced materials such as polyurethanes and carbon-based nanomaterials. Its unique structure allows for controlled polymerization reactions under specific conditions. Researchers have reported promising results in synthesizing high-performance polymers with tailored mechanical and thermal properties using this compound as a building block.

In conclusion,1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228399-80-0) is a multifaceted compound with significant potential across various scientific domains. Its intricate structure endows it with diverse functional properties that are being actively explored for innovative applications in medicine and materials science. As research continues to uncover new aspects of this molecule's chemistry and biology,trihydroxyphenyl, cyclopropane, and carbaldehyde functionalities will undoubtedly play pivotal roles in advancing scientific knowledge and technological progress.